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Compound of Interest

Compound Name:
5-Amino-2,4,6-triiodoisophthalic

acid

Cat. No.: B119083 Get Quote

In-depth Technical Guide: 5-Amino-2,4,6-
triiodoisophthalic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on 5-Amino-2,4,6-triiodoisophthalic acid, a

compound of significant interest in medical imaging and pharmaceutical research.

Core Molecular and Physical Data
5-Amino-2,4,6-triiodoisophthalic acid is a synthetic organic compound characterized by a

benzene ring substituted with three iodine atoms, an amino group, and two carboxylic acid

groups.[1] Its high iodine content makes it a valuable component in various applications,

particularly as a precursor to non-ionic X-ray contrast agents.[2][3]

The fundamental properties of this compound are summarized in the table below for clear

reference and comparison.
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Property Value Source

Molecular Formula C₈H₄I₃NO₄ [1][2]

Molecular Weight 558.84 g/mol [2]

Appearance
Slightly yellowish brown or

white powder
[2]

Melting Point 265 - 270 °C [2][3][4]

CAS Number 35453-19-1 [1][2]

Purity ≥ 99% (HPLC) [2]

Experimental Protocols: Synthesis
A common method for the synthesis of 5-Amino-2,4,6-triiodoisophthalic acid involves the

iodination of 5-aminoisophthalic acid.[3]

Materials:

5-aminoisophthalic acid (I)

Water

96% Sulfuric acid

Solid iodine

18.65% (w/v) aqueous iodic acid solution

Procedure:

In a 250 mL three-necked round-bottomed flask equipped with a thermometer, condenser,

and magnetic stirrer, dissolve 5-aminoisophthalic acid (3.86 g, 27.6 mmol) in water (129.42

g).[3]

Adjust the pH of the solution to 1 with 96% sulfuric acid (2 mL, 35.3 mmol).[3]
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Add solid iodine (8.42 g, 33.2 mmol) to the mixture.[3]

Heat the mixture to 72 °C in an oil bath.[3]

Slowly add an 18.65% (w/v) aqueous iodic acid solution (20 mL, 21.2 mmol) via a syringe

pump over 5.2 hours (addition rate of 3.8 mL/h).[3]

Continue the reaction at 72 °C for an additional hour.[3]

Cool the reaction mixture to room temperature and filter the resulting solid.[3]

Wash the solid with water and dry to obtain 5-amino-2,4,6-triiodoisophthalic acid as a pale

pink solid.[3]

The product can be analyzed by HPLC to confirm its purity.[3]

Chemical Reactions and Applications
The presence of amino and carboxylic acid functional groups allows for a variety of chemical

reactions, including:

Nucleophilic Substitution: The amino group can act as a nucleophile.[1]

Esterification: The carboxylic acid groups can react with alcohols to form esters.[1]

These reactive sites make it a versatile intermediate for the synthesis of more complex

molecules, particularly non-ionic iodinated X-ray contrast agents.[3] It also finds use in the

synthesis of specialized polymers and as a research tool in biochemical assays.[2]

Logical Relationship: Synthesis Pathway
The following diagram illustrates the logical flow of the synthesis process described above.
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Caption: Synthesis workflow for 5-Amino-2,4,6-triiodoisophthalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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